Cas no 198904-84-6 (N-1-Boc-N-2-4-(2-pyridinyl)benzylidenehydrazone)

• Product Name: N-1-Boc-N-2-4-(2-pyridinyl)benzylidenehydrazone
• CAS No: 198904-84-6
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• MDL: MFCD09701469
• CID: 66537
• PubChem ID: 9904297
• Update Time: 2025-11-01

N-1-Boc-N-2-4-(2-pyridinyl)benzylidenehydrazone Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(4-(pyridin-2-yl)benzylidene)hydrazinecarboxylate
• tert-Butyl [[4-(2-pyridinyl)phenyl]methylene]hydrazinecarboxylate
• HYDRAZINECARBOXYLIC ACID, [[4-(2-PYRIDINYL)PHENYL]METHYLENE]-, 1,1-DIMETHYLETHYL ESTER
• Hydrazinecarboxylic acid, [[4-(2-pyridinyl)phenyl]methylene]-, 1,1-dimethylethyl ester (9CI)
• N-1-Boc-N-2-[4-(2-pyridinyl)benzylidene]hydrazone
• [[4-(2-pyridinyl)phenyl]methylene]hydrazinecarboxylic acid 1,1-dimethylethyl ester
• tert-Butyl 2-(4-(pyridin-2-yl)
• Hydrazinecarboxylicacid,[[4-(2-pyridinyl)phenyl]
• [[4-(2-pyridinyl)phenyl]methylene]-, 1,1-dimethylethyl ester
• (E)-tert-butyl 2-(4-(pyridin-2-yl)benzylidene)hydrazinecarboxylate
• tert-Butyl [[4-(2-pyridinyl)phenyl]Methylene]hydrazinecarboxylatecas
• Hydrazinecarboxylic acid, [[4-(2-
• pyridinyl)phenyl]methylene]-, 1,1-dimethylethyl ester
• PIYYEQIVVRRORO-XDHOZWIPSA-N
• BCP23702
• Tert-butyl (2E)-2-[4-(2-pyridinyl)benzylidene]hydrazinecarboxylate
• tert-butyl (E)-2-(4-(pyridin-2-yl)benzylidene)hydrazine-1-carboxylate
• 2-[4-(2-Pyridyl)benzylidene]hydrazine-1-carboxylic acid tert-butyl ester
• 2-[4-(2-Pyrid
• SCHEMBL7052865
• SCHEMBL7052868
• tert-Butyl N'-[4-(2-pyridyl)benzylidene]hydrazinecarboxylate
• HYDRAZINECARBOXYLIC ACID,[[4-(2-PYRIDINYL)PHENYL]METHYLENE]-,1,1-DIMETHYLETHYL ESTER
• tert-butyl N-[(E)-(4-pyridin-2-ylphenyl)methylideneamino]carbamate
• 857904-11-1
• AC-4268
• DS-11649
• AKOS015908733
• Hydrazinecarboxylic acid,[[4-(2-pyridinyl)phenyl]methylene]-, 1,1-dimethylethyl ester
• MFCD09701469
• 198904-84-6
• (E)-tert-butyl2-(4-(pyridin-2-yl)benzylidene)hydrazinecarboxylate
• Hydrazinecarboxylic acid, 2-[[4-(2-pyridinyl)phenyl]methylene]-, 1,1-dimethylethyl ester
• [[4-(2-Pyridinyl)phenyl]methylene]-hydrazinecarboxylic acid 1,1-dimethylethyl ester
• CS-0154356
• 2-[4-(2-Pyridinyl)phenyl]-methylenehydrazinecarboxylic acid 1,1-dimethylethyl ester
• N-1-Boc-N-2-4-(2-pyridinyl)benzylidenehydrazone

• MDL： MFCD09701469
• Inchi： 1S/C17H19N3O2/c1-17(2,3)22-16(21)20-19-12-13-7-9-14(10-8-13)15-6-4-5-11-18-15/h4-12H,1-3H3,(H,20,21)/b19-12+
• InChI Key： PIYYEQIVVRRORO-XDHOZWIPSA-N
• SMILES： O(C(N/N=C/C1C=CC(C2C=CC=CN=2)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 297.14800
• Monoisotopic Mass: 297.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 3.2

Experimental Properties

• Color/Form: White solid
• Density: 1.102
• Refractive Index: 1.559
• PSA: 63.58000
• LogP: 3.99810

N-1-Boc-N-2-4-(2-pyridinyl)benzylidenehydrazone Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on N-1-Boc-N-2-4-(2-pyridinyl)benzylidenehydrazone

Professional Introduction to Compound with CAS No. 198904-84-6 and Product Name: N-1-Boc-N-2-4-(2-pyridinyl)benzylidenehydrazone

The compound with the CAS number 198904-84-6 and the product name N-1-Boc-N-2-4-(2-pyridinyl)benzylidenehydrazone represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The presence of both a Boc (tert-butoxycarbonyl) group and a benzylidenehydrazone moiety in its molecular structure suggests a multifaceted role in chemical reactivity and biological activity.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly for their ability to interact with biological targets in precise ways. The N-1-Boc-N-2-4-(2-pyridinyl)benzylidenehydrazone structure incorporates elements that are known to enhance binding affinity and selectivity, making it a promising candidate for further investigation. The pyridinyl substituent, in particular, is frequently employed in drug design due to its ability to form hydrogen bonds and coordinate with metal ions, thereby modulating biological pathways.

Current research in the field of medicinal chemistry has highlighted the importance of hybrid molecules that combine multiple pharmacophoric elements. The Boc group in this compound serves as a protecting group for amine functionalities, allowing for selective modifications during synthetic processes. This feature is particularly valuable in multi-step organic synthesis, where controlled functionalization is essential for achieving high yields and purity. Additionally, the benzylidenehydrazone moiety is known for its role in forming stable adducts with nucleophiles, which can be exploited in various biochemical assays.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. Recent studies have demonstrated that benzylidenehydrazones exhibit inhibitory activity against a range of enzymes and receptors involved in inflammatory and metabolic disorders. The 2-pyridinyl substituent further enhances this potential by providing additional interaction points with biological targets. For instance, pyridine-based compounds have shown promise in modulating kinase activities, which are central to many signaling pathways implicated in diseases such as cancer and neurodegeneration.

The synthesis of N-1-Boc-N-2-4-(2-pyridinyl)benzylidenehydrazone involves a series of well-established organic reactions, including condensation reactions and protection-deprotection strategies. The use of modern synthetic techniques has enabled researchers to optimize reaction conditions for higher efficiency and scalability. Advances in computational chemistry have also facilitated the design of analogs with improved properties by predicting molecular interactions and optimizing structural features.

In terms of biological evaluation, preliminary studies have indicated that this compound exhibits notable bioactivity in vitro. Its ability to interact with specific biomolecules suggests that it may serve as a lead compound for further derivatization to enhance potency and selectivity. The Boc group, while primarily used for protection, may also be leveraged to introduce additional functional handles for site-specific modifications, allowing for tailored pharmacological profiles.

The integration of pyridinyl and benzylidenehydrazone moieties into a single molecular framework underscores the growing trend toward designing hybrid compounds that combine multiple pharmacological attributes. Such molecules often exhibit enhanced solubility, bioavailability, and target specificity compared to traditional monopharmacophoric agents. This approach aligns with contemporary drug discovery strategies aimed at addressing complex diseases through innovative chemical entities.

Future research directions may focus on exploring the mechanism of action of N-1-Boc-N-2-4-(2-pyridinyl)benzylidenehydrazone, particularly its interactions with key enzymes or receptors relevant to therapeutic intervention. High-throughput screening (HTS) techniques could be employed to identify derivatives with superior activity profiles. Additionally, structural modifications guided by computational modeling may yield compounds with improved pharmacokinetic properties.

The versatility of this compound also extends to its potential use as an intermediate in the synthesis of more complex molecules. Its well-defined reactivity allows for facile functionalization at multiple sites, enabling the construction of intricate scaffolds with tailored biological activities. This adaptability makes it a valuable building block for synthetic chemists working on next-generation therapeutics.

In conclusion, the compound with CAS No. 198904-84-6 and the product name N-1-Boc-N-2-4-(2-pyridinyl)benzylidenehydrazone represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and promising bioactivity position it as a compelling candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.